Cas no 2171210-67-4 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid
• CAS No: 2171210-67-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5861900
• PubChem ID: 165568356
• Update Time: 2025-10-28

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-methylpropanamido]butanoic acid
• 2171210-67-4
• EN300-1571840

• Inchi： 1S/C24H28N2O6/c1-26(13-7-12-22(27)28)23(29)21(15-31-2)25-24(30)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,7,12-15H2,1-2H3,(H,25,30)(H,27,28)/t21-/m0/s1
• InChI Key： ZBVNEDSNRUCMHI-NRFANRHFSA-N
• SMILES： O(C(N[C@@H](COC)C(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171210-67-4, known as 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and material science.

The chemical structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during the synthesis of peptides and other bioactive molecules. The presence of the Fmoc group, along with the stereochemistry at the (2S) position, underscores the importance of chirality in this compound's functionality.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel therapeutic agents. Its unique structure allows for precise control over the stereochemistry and functional groups, making it an ideal candidate for use in enantioselective synthesis. Researchers have explored its application in the synthesis of complex natural products and bioactive molecules, demonstrating its versatility in organic synthesis.

In addition to its role in drug development, this compound has also been investigated for its potential in material science. The combination of the Fmoc group and the methoxy substituent provides unique electronic and steric properties, which can be exploited in the design of advanced materials such as polymers and nanoparticles. Recent advancements in nanotechnology have further expanded its potential applications, particularly in drug delivery systems.

The synthesis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and stereochemical integrity. Key steps include the installation of the Fmoc group, which is typically achieved through nucleophilic acyl substitution, followed by selective protection and deprotection strategies to manipulate the functional groups.

One of the most promising areas of research involving this compound is its use as a building block for peptide-based vaccines and immunotherapies. The ability to precisely control the stereochemistry and functional groups makes it an ideal candidate for designing vaccines with enhanced immunogenicity and specificity. Recent studies have demonstrated its potential in eliciting robust immune responses against various pathogens, paving the way for novel therapeutic interventions.

Furthermore, this compound has shown potential in the field of catalysis, where it can serve as a chiral ligand or catalyst in asymmetric synthesis reactions. Its unique structure provides a platform for developing highly enantioselective catalysts, which are critical for producing chiral drugs with high purity and efficiency.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidobutanoic acid represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its complex structure, combined with recent advancements in synthetic methodologies and materials science, positions it as a key player in future innovations within these fields.